Cas no 2171913-16-7 (4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid
• CAS No: 2171913-16-7
• MF: C₂₃H₂₁NO₄S
• MW: 407.48214507103
• CID: 6597480
• PubChem ID: 165590652
• Update Time: 2025-05-21

4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid
• 2171913-16-7
• 4-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-2,5-dimethylthiophene-3-carboxylic acid
• EN300-1609815

• Inchi： 1S/C23H21NO4S/c1-13-19(21(22(25)26)14(2)29-13)11-24-23(27)28-12-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,20H,11-12H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： WBMVNHXXWYDRLG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)C(=C1C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 407.11912932g/mol
• Monoisotopic Mass: 407.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid

4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic Acid: A Comprehensive Overview

The compound 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid (CAS No. 2171913-16-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a fluorenylmethoxycarbonyl (Fmoc) group and a carboxylic acid functionality. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and material engineering.

The thiophene ring system is a key structural element in this compound, contributing to its aromaticity and electronic properties. Thiophenes are widely used in the development of conductive polymers, organic electronics, and optoelectronic materials due to their excellent charge transport properties and stability under various conditions. The presence of two methyl groups at the 2 and 5 positions of the thiophene ring further enhances its stability and solubility, making it suitable for applications in high-performance materials.

The Fmoc group attached to the thiophene ring via an amino-methylene linkage is another critical feature of this compound. Fmoc is a well-known protecting group in peptide synthesis, but its application extends beyond this traditional role. In recent studies, Fmoc-containing compounds have been explored for their potential in drug delivery systems, bioconjugation, and as precursors for advanced materials such as metal-organic frameworks (MOFs). The Fmoc group in this compound provides a versatile platform for further functionalization, enabling the creation of highly customized molecules with tailored properties.

The carboxylic acid functionality at the 3-position of the thiophene ring adds another layer of versatility to this compound. Carboxylic acids are valuable in the synthesis of esters, amides, and other derivatives, which can be employed in pharmaceuticals, agrochemicals, and polymer chemistry. Recent research has highlighted the importance of carboxylic acid-containing compounds in the development of biodegradable polymers and sustainable materials.

From a synthetic perspective, 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid can be synthesized through a combination of nucleophilic aromatic substitution and coupling reactions. The synthesis typically involves the reaction of a substituted thiophene derivative with an activated Fmoc reagent under controlled conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the Fmoc group significantly modulates the electronic structure of the thiophene ring, enhancing its ability to participate in π–π interactions and charge transfer processes. These insights are invaluable for designing materials with specific electronic properties for applications in organic electronics.

In terms of applications, this compound has shown promise in several cutting-edge research areas:

• Organic Electronics: The combination of thiophene's inherent conductivity with the Fmoc group's functional versatility makes this compound an ideal candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that Fmoc-modified thiophenes exhibit improved charge carrier mobility and stability under operational conditions.
• Bioconjugation: The carboxylic acid functionality allows for easy conjugation with biomolecules such as proteins and peptides via amide bond formation. This property has been exploited in drug delivery systems where precise control over drug release is critical.
• Materials Science: The compound serves as a precursor for synthesizing advanced materials such as MOFs and covalent organic frameworks (COFs). Its ability to form stable coordination bonds with metal ions makes it valuable in constructing porous materials with applications in gas storage and catalysis.

The integration of multiple functional groups into a single molecule highlights the importance of 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid as a multifunctional building block in modern chemistry. Its unique combination of electronic properties, structural versatility, and ease of functionalization positions it as a key player in advancing technologies across diverse industries.

In conclusion, 4-({(9H-fluoren-9-ylmethoxy)carbonylamino}methyl)-2,5-dimethylthiophene-3-carboxylic acid represents a significant advancement in chemical synthesis due to its tailored molecular design and wide-ranging applications. As research continues to uncover new functionalities and applications for this compound, its role in shaping future technologies will undoubtedly grow.